Cas no 898785-55-2 (1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one)

• Product Name: 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one
• CAS No: 898785-55-2
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD07699447
• CID: 1945546
• PubChem ID: 24723731
• Update Time: 2025-10-28

1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• T-BUTYL 3-CHLORO-4-PYRIDYL KETONE
• 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one
• LogP
• 1-(3-chloropyridin-4-yl)-2,2-dimethylpropan-1-one
• t-Butyl 2-chloro-4-pyridyl ketone
• tert-butyl 3-chloropyridin-4-yl ketone
• SCHEMBL15114397
• t-Butyl2-chloro-4-pyridylketone
• AKOS006287303
• MFCD07699447
• 1-(2-chloropyridin-4-yl)-2,2-dimethylpropan-1-one
• 898785-55-2

• MDL： MFCD07699447
• Inchi： 1S/C10H12ClNO/c1-10(2,3)9(13)7-4-5-12-8(11)6-7/h4-6H,1-3H3
• InChI Key： RMDSXKCQRCKVKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 197.06100
• Monoisotopic Mass: 197.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.96380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one

Chemical Profile of 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one (CAS No. 898785-55-2)

1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one, identified by its Chemical Abstracts Service (CAS) number 898785-55-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a chlorinated pyridine ring linked to a tert-butyl group, which makes it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one consists of a central pyridine ring substituted with a chlorine atom at the 2-position and a methyl group at the 4-position. The presence of the chloro substituent enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic attack and functionalization. Additionally, the tert-butyl group at the 1-position provides steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives, in particular, have been extensively studied due to their role as bioisosteres and scaffolds in drug design. The compound 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one represents an excellent starting point for synthesizing more complex molecules with potential therapeutic benefits.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The chloro-substituted pyridine ring can undergo various reactions such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes. These reactions are crucial for constructing more intricate molecular architectures that mimic natural products or designed drug candidates. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at different positions of the pyridine ring, thereby expanding the chemical space for drug discovery.

Recent advancements in computational chemistry have also facilitated the study of 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one by enabling high-throughput virtual screening and molecular docking simulations. These techniques allow researchers to predict the binding affinity of the compound to various biological targets, such as enzymes and receptors. Such predictions are invaluable for identifying lead compounds that can be optimized further through medicinal chemistry approaches.

The agrochemical industry has also shown interest in this class of compounds due to their potential as intermediates in pesticide and herbicide formulations. The structural features of 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one make it a suitable candidate for developing novel agrochemicals that target specific biological pathways in pests while minimizing environmental impact.

In conclusion, 1-(2-chloro-4-pyridyl)-2,2-dimethyl-propan-1-one (CAS No. 898785-55-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an attractive scaffold for further chemical exploration. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play a crucial role in the development of next-generation drugs and crop protection agents.